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Compound of Interest

Compound Name: H-D-Ile-Asp-OH

CAS No.: 120067-35-8

Cat. No.: B054377

Get Quote

Executive Summary
The dipeptide H-D-Ile-Asp-OH (D-Isoleucyl-L-aspartic acid) is a highly specific synthetic

molecule frequently utilized in biochemical research, peptidomimetics, and enzyme kinetic

studies. Notably, it serves as a critical substrate and structural probe in assays evaluating

metallopeptidases such as glutamyl aminopeptidase (EC 3.4.11.7)[1].

Because peptide solubility is dictated by the delicate balance of terminal charges, side-chain

polarity, and solvent interactions, improper solubilization can lead to artifactual enzyme

inhibition, peptide aggregation, or rapid hydrolysis. This application note provides a

comprehensive, causality-driven guide to profiling and solubilizing H-D-Ile-Asp-OH, ensuring

maximum stability and self-validating experimental reproducibility.

Physicochemical Profiling & Causality of Solubility
To design an effective solubilization strategy, one must first understand the molecular

architecture of the peptide. H-D-Ile-Asp-OH is an amphoteric molecule containing three

ionizable groups:
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N-terminal primary amine (D-Ile): pKa ~9.0 (Basic)

C-terminal alpha-carboxyl (L-Asp): pKa ~2.0 (Acidic)

Side-chain beta-carboxyl (L-Asp): pKa ~3.9 (Acidic)

The Causality of pH-Dependent Solubility: Because the molecule possesses two acidic groups

and only one basic group, its isoelectric point (pI) is heavily skewed toward the acidic range (pI

≈ 2.95). According to structural data from , at a physiological pH of 7.4, both carboxyl groups

are deprotonated (-COO⁻) while the amine remains protonated (-NH₃⁺), yielding a net charge

of -1. This high polarity makes the peptide exceptionally soluble in aqueous buffers, but it also

means that dissolving the peptide in unbuffered, ultrapure water will cause a sharp drop in

solution pH, potentially denaturing sensitive enzymes in downstream assays.

Table 1: Physicochemical Profile of H-D-Ile-Asp-OH
Parameter Value / Description

Chemical Name
(2S)-2-[[(2R,3R)-2-amino-3-

methylpentanoyl]amino]butanedioic acid

CAS Number 120067-35-8

Molecular Formula C₁₀H₁₈N₂O₅

Molecular Weight 246.26 g/mol

Isoelectric Point (pI) ~2.95 (Calculated)

Net Charge at pH 7.4 -1 (Anionic)

Table 2: Solvent Compatibility Matrix

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b054377/docs?utm_src=pdf-body#application-note-solubilization-protocols-and-physicochemical-profiling-of-h-d-ile-asp-oh
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b054377?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solvent Expected Solubility
Recommended
Application

Mechanistic Note

1X PBS (pH 7.4) High (≥ 50 mg/mL)

Direct

biological/enzymatic

assays

Buffer capacity

neutralizes acidic

protons, stabilizing the

zwitterion.

Ultrapure Water High (≥ 50 mg/mL)
Short-term analytical

stocks

Will lower solution pH;

requires manual

NaOH titration for bio-

assays.

Anhydrous DMSO High (≥ 100 mg/mL)
Long-term library

storage

Polar aprotic nature

fully solvates the

peptide while arresting

hydrolysis.

Methanol / Ethanol Moderate
LC-MS analytical

chemistry

Protic solvents; not

recommended for

functional biological

assays.

Hexane / Chloroform Insoluble Liquid-liquid extraction

Useful for removing

hydrophobic synthetic

impurities.

Solubilization Decision Workflow
The following decision matrix outlines the logical progression for solubilizing H-D-Ile-Asp-OH
based on the intended experimental application.
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H-D-Ile-Asp-OH
Lyophilized Powder

Select Target
Application

Direct in vitro Assay
(e.g., Enzyme Kinetics)

 Aqueous

Compound Library
(Long-term Storage)

 Organic

Add 1X PBS (pH 7.4)
Buffer neutralizes acidic protons

Add Anhydrous DMSO
Prevents hydrolysis

Validate pH (~7.4)
Adjust with 0.1M NaOH if needed

Aliquot & Freeze (-20°C)
Avoid freeze-thaw cycles

Ready for Assay
(Net Charge: -1)

Dilute in Aqueous Buffer
(Final DMSO < 1%)

Click to download full resolution via product page

Workflow for H-D-Ile-Asp-OH solubilization based on target application.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b054377/docs?utm_src=pdf-body-img#application-note-solubilization-protocols-and-physicochemical-profiling-of-h-d-ile-asp-oh
https://www.benchchem.com/product/b054377/docs?utm_src=pdf-body#application-note-solubilization-protocols-and-physicochemical-profiling-of-h-d-ile-asp-oh
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b054377?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step-by-Step Solubilization Protocols
Protocol A: Aqueous Solubilization for Direct Biological
Assays
Objective: To prepare a 10 mM working stock of H-D-Ile-Asp-OH in a physiologically relevant

buffer. Causality: Direct dissolution in unbuffered water will drastically lower the pH due to the

peptide's two carboxylic acid groups. Using a buffer with strong capacity around pH 7.4 (like

PBS) neutralizes these protons, ensuring the peptide assumes its biologically active anionic

state without denaturing downstream assay enzymes like glutamyl aminopeptidase[1].

Gravimetric Measurement: Accurately weigh 2.46 mg of lyophilized H-D-Ile-Asp-OH powder

into a sterile 1.5 mL low-bind microcentrifuge tube.

Buffer Introduction: Add 1.0 mL of 1X Phosphate-Buffered Saline (PBS), pH 7.4.

Mechanical Agitation: Vortex the suspension at medium speed for 30–60 seconds. The high

polarity of the zwitterion facilitates rapid solvation.

Self-Validating Checkpoint (pH Verification): Extract a 1 µL aliquot and spot it onto a micro-

pH indicator strip.

Validation Logic: The pH must remain between 7.2 and 7.4. If the pH drops below 7.0

(indicating buffer exhaustion), titrate with 0.1 M NaOH in 0.5 µL increments until

physiological pH is restored. This guarantees the assay environment remains stable.

Sterile Filtration (Optional): Pass the solution through a 0.22 µm Polyethersulfone (PES)

syringe filter if the assay involves live cell cultures.

Causality: PES is chosen over Nylon or Nitrocellulose to minimize non-specific peptide

binding.

Protocol B: High-Concentration Organic Stock for Long-
Term Storage
Objective: To formulate a 50 mM master stock for compound libraries or delayed high-

throughput screening. Causality: Aqueous peptide solutions are susceptible to spontaneous
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hydrolysis and microbial degradation over time. Anhydrous Dimethyl Sulfoxide (DMSO) acts as

a polar aprotic solvent that fully solvates the peptide while arresting hydrolytic degradation,

maximizing shelf life.

Gravimetric Measurement: Weigh 12.31 mg of the peptide into a sterile, chemically resistant

tube.

Solvent Introduction: Add 1.0 mL of Anhydrous DMSO (≥99.9% purity, stored over molecular

sieves).

Causality: Trace water in standard DMSO can initiate localized hydrolysis of the peptide

bond during freeze-thaw cycles.

Solvation: Pipette the mixture repeatedly, followed by vortexing until optically clear.

Self-Validating Checkpoint (Nephelometry): Perform a pilot dilution by adding 2 µL of the

DMSO stock to 198 µL of PBS (1% final DMSO).

Validation Logic: The resulting solution must remain perfectly clear without Tyndall

scattering. Cloudiness indicates incomplete initial solvation or solvent incompatibility,

validating whether the stock is safe for downstream aqueous assays.

Cryopreservation: Aliquot the master stock into 50 µL volumes in amber tubes and store at

-20°C.

Causality: Aliquoting prevents repeated freeze-thaw cycles, which cause condensation-

induced water ingress and subsequent peptide degradation.

References
PubChem - NIH. "H-D-Ile-Asp-OH | C10H18N2O5 | CID 7020020 - Structure, chemical

names, physical and chemical properties." National Center for Biotechnology Information.

URL:[Link]

BRENDA Enzyme Database. "Information on EC 3.4.11.7 - glutamyl aminopeptidase."

Comprehensive Enzyme Information System. URL:[Link]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b054377/docs?utm_src=pdf-body#application-note-solubilization-protocols-and-physicochemical-profiling-of-h-d-ile-asp-oh
https://pubchem.ncbi.nlm.nih.gov/compound/7020020
https://www.brenda-enzymes.org/enzyme.php?ecno=3.4.11.7
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b054377?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Information on EC 3.4.11.7 - glutamyl aminopeptidase - BRENDA Enzyme Database
[brenda-enzymes.org]
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Physicochemical Profiling of H-D-Ile-Asp-OH]. BenchChem, [2026]. [Online PDF]. Available
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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